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FAPI Imaging Technical Support Center
Welcome to the technical support center for Fibroblast Activation Protein Inhibitor (FAPI)

imaging. This resource is designed for researchers, scientists, and drug development

professionals to provide troubleshooting guidance and answers to frequently asked questions

(FAQs) to help optimize your FAPI imaging experiments and address challenges such as poor

signal-to-noise ratio (SNR).

Frequently Asked Questions (FAQs)
Q1: What is a good starting point for the injected dose of a FAPI tracer in a clinical setting?

A1: The recommended administered activity for FAPI tracers in clinical PET imaging depends

on the radioisotope used. For Gallium-68 (⁶⁸Ga)-labeled FAPI compounds, a typical

administered activity is in the range of 100-200 MBq. For Fluorine-18 (¹⁸F)-labeled FAPI

tracers, which can be produced in larger quantities, the administered activity is generally

higher, ranging from 185-300 MBq.[1][2] For total-body PET scanners, the injected activity may

be substantially reduced.[1][2]

Q2: What is the optimal uptake time for FAPI imaging?

A2: The optimal uptake time, the period between tracer injection and scanning, varies

depending on the specific FAPI tracer being used.
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For ⁶⁸Ga-labeled FAPI compounds: An uptake time of 20 to 60 minutes is generally

recommended. Acquisitions between 30 and 40 minutes post-injection are often a good

compromise for clinical feasibility.[1]

For ¹⁸F-FAPI-74: A recommended uptake time is 60 minutes to achieve optimal tumor-to-

background ratios with limited background noise.[1][2]

It is important to note that some studies have shown that for certain tracers like ⁶⁸Ga-FAPI-46,

imaging as early as 10 minutes post-injection may be feasible for tumor detection, though with

slightly lower tumor-to-background ratios.[3]

Troubleshooting Guides
Issue: Poor Signal-to-Noise Ratio (SNR) in FAPI PET
Images
A poor signal-to-noise ratio can obscure important details in your FAPI PET images, making

accurate quantification and interpretation difficult. Below are common causes and potential

solutions to improve your SNR.

Possible Cause 1: Suboptimal Imaging Parameters

The acquisition and reconstruction parameters used for your PET scan have a significant

impact on image quality and SNR.

Solutions:

Increase Acquisition Time: A longer scan time per bed position allows for the collection of

more coincidence events, which directly improves the signal-to-noise ratio. However, this

comes at the cost of longer total scan times. Studies have shown that for ⁶⁸Ga-FAPI-46

PET/CT, reducing the acquisition time from 4 to 3 minutes per bed position can maintain

satisfactory image quality, but a reduction to 2 minutes or less is not recommended as it

results in significantly noisier images.[4][5]

Optimize Injected Dose: Increasing the amount of injected radiotracer can improve SNR, but

this must be balanced with radiation safety principles (ALARA - As Low As Reasonably
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Achievable). Conversely, if your scanner has high sensitivity (e.g., a long axial field of view),

you may be able to reduce the injected dose without compromising image quality.[1][2]

Refine Reconstruction Parameters:

Iterative Reconstruction Algorithms (e.g., OSEM): These algorithms can improve SNR

compared to older methods like filtered backprojection. However, the number of iterations

and subsets chosen is critical. Increasing the number of iterations can enhance image

contrast and recover signal in smaller structures, but it can also amplify noise. It is a trade-

off between signal recovery and noise amplification. Finding the optimal balance often

requires phantom studies or careful evaluation of clinical data.[1][2]

Post-reconstruction Filtering: Applying a Gaussian or other smoothing filter after

reconstruction can reduce image noise, but it can also blur the image and reduce spatial

resolution, potentially obscuring small lesions. The choice of filter and its kernel size

should be carefully considered.

Quantitative Data Summary
Table 1: Recommended Injected Activity for FAPI PET Tracers

Radiotracer Type
Recommended Injected
Activity (MBq)

Reference

⁶⁸Ga-labeled FAPI 100 - 200 [1]

¹⁸F-labeled FAPI 185 - 300 [1][2]

Table 2: Recommended Uptake Times for FAPI PET Tracers

Radiotracer
Recommended Uptake
Time (minutes)

Reference

⁶⁸Ga-labeled FAPI compounds 20 - 60 [1]

¹⁸F-FAPI-74 60 [1][2]

⁶⁸Ga-FAPI-46 15 - 25 (in some clinical trials) [1]
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Experimental Protocols
Protocol 1: Optimizing PET Acquisition Time for
Improved SNR
This protocol describes a method to determine the optimal acquisition time per bed position for

a specific FAPI tracer and PET/CT scanner.

Objective: To find the shortest acquisition time that maintains diagnostic image quality and an

acceptable signal-to-noise ratio.

Methodology:

Patient/Phantom Selection:

For phantom studies, use a NEMA IEC Body Phantom with spheres of various sizes filled

with a known concentration of the FAPI radiotracer.

For patient studies, select a cohort of patients undergoing FAPI PET imaging for a specific

clinical indication.

Image Acquisition:

Inject the standard recommended dose of the FAPI tracer.

After the appropriate uptake time, perform a PET/CT scan with a relatively long acquisition

time per bed position (e.g., 4-5 minutes). This will serve as the reference high-statistics

scan.

Image Reconstruction:

Reconstruct the reference scan using the standard clinical reconstruction parameters.

From the list-mode data of the reference scan, generate additional datasets corresponding

to shorter acquisition times (e.g., 3 minutes, 2 minutes, 1 minute) by truncating the data.

Reconstruct these new datasets using the same reconstruction parameters as the

reference scan.
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Image Quality Analysis:

Qualitative Analysis: Have experienced nuclear medicine physicians or radiologists

visually assess the image quality of the different acquisition time datasets. They should

score images based on criteria such as lesion conspicuity, image noise, and overall

diagnostic confidence.

Quantitative Analysis:

Define regions of interest (ROIs) in areas of tumor uptake and in healthy background

tissue (e.g., liver, muscle).

Calculate the Signal-to-Noise Ratio (SNR) for each acquisition time. SNR can be

calculated as the mean signal in the tumor ROI divided by the standard deviation of the

signal in the background ROI.

Calculate the Contrast-to-Noise Ratio (CNR) for each acquisition time. CNR can be

calculated as (Mean_tumor - Mean_background) / SD_background.

Determination of Optimal Time:

Analyze the qualitative scores and quantitative metrics. The optimal acquisition time is the

shortest duration that does not result in a significant degradation of image quality scores

and maintains SNR and CNR values above a predefined threshold for diagnostic

acceptability. For example, one study found that for ⁶⁸Ga-FAPI-46, a 3-minute acquisition

per bed position was not significantly different in overall image quality from a 4-minute

acquisition.[4][5]

Visualizations
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Troubleshooting Poor Signal-to-Noise in FAPI Imaging

Poor SNR in FAPI Image

Review Acquisition Parameters Verify Injected Dose & Uptake Time Examine Reconstruction Parameters Consider Patient Factors

Increase Scan Time per Bed Position

If too short

Adjust Injected Dose (if possible)

If suboptimal

Optimize Iterations/Subsets & Filtering

If not optimized

Apply Motion Correction

If motion is suspected

Address High Background

If high physiological uptake
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General FAPI PET/CT Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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